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Compound of Interest

Compound Name: 2-(Aminosulfanyl)ethan-1-amine

CAS No.: 144678-17-1

Cat. No.: B12554865

Get Quote

Executive Summary
Cysteamine hydrochloride (2-aminoethanethiol hydrochloride, C

H

NS[1][2]·HCl) is the standard of care for nephropathic cystinosis, a lysosomal storage disorder.
Despite its clinical importance, the molecule presents significant solid-state challenges,
including extreme hygroscopicity, susceptibility to oxidation (forming cystamine), and a critical
solid-solid phase transition near physiological temperature (37 °C).

This guide provides a definitive analysis of the crystal structure, polymorphism, and lattice

dynamics of cysteamine hydrochloride. It is designed to support researchers in optimizing

formulation stability and understanding the structural causality behind its physicochemical

behavior.

Crystallographic Fundamentals
Cysteamine hydrochloride exhibits trimorphism, existing in three distinct crystalline forms

depending on temperature and processing history. The most relevant form for pharmaceutical
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applications at room temperature is Form I (Monoclinic).

Comparative Crystal Data
The following table synthesizes the lattice parameters for the three known polymorphs. Note

the doubling of the unit cell volume and change in symmetry during the Form I

Form III transition.
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Parameter
Form I
(Commercial/Stable
)

Form II
(Metastable)

Form III (High
Temp)

Crystal System Monoclinic Triclinic Monoclinic

Space Group

ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

(No.[3][4][5] 14)

(No. 2) (No. 15)

Temperature 173 K 293 K
293 K (Stable > 310

K)

(

)

7.7441(4) 7.31 15.5222(5)

(

)

8.4931(5) 8.84 8.6384(3)

(

)

8.7126(5) 11.03 8.7007(3)

(

)

101.962(4) 102.2 101.556(2)

4 2 8

Volume (

)
560.60(5) ~656 1143.00(6)

Calculated Density 1.346 Mg/m 1.36 Mg/m 1.32 Mg/m
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*Note: Triclinic parameters vary slightly by synthesis method; Form II is often observed as a

minor impurity or under specific solvent conditions.

Structural Analysis & Packing Motifs
Molecular Conformation
In the crystal lattice, the cysteaminium cation (

) adopts a gauche conformation around the C1—C2 bond. This folding is stabilized by an
intramolecular interaction between the ammonium protons and the sulfur atom, although the
primary stabilization energy comes from the ionic lattice forces.

The Hydrogen Bonding Network
The stability of cysteamine hydrochloride is dictated by a robust 2D hydrogen-bonding network.

Donors: The ammonium group (

) provides three protons; the thiol group (

) provides one.

Acceptors: The Chloride anion (

) acts as the primary acceptor.

Topology: The cations are linked to anions via one

and three

hydrogen bonds.[5]

This network creates 2D slab-like layers stacked along the [100] direction.[5] The space

between these slabs is a critical vulnerability; it allows for the intercalation of water molecules,

explaining the compound's deliquescent nature.

Visualization of Structural Logic
The following diagram illustrates the hierarchical organization of the crystal structure and its

relationship to stability.
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Figure 1: Structural hierarchy of Cysteamine HCl, linking atomic interactions to macroscopic

physicochemical properties.

Polymorphism and Phase Transitions[7]
A critical consideration for drug development is the enantiotropic phase transition between

Form I and Form III.

The 37 °C Transition
At approximately 310 K (37 °C), Form I (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12554865/docs?utm_src=pdf-body-img#crystal-structure-of-cysteamine-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12554865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) transforms into Form III (

).

Thermodynamic Nature: Enantiotropic (reversible).

Mechanism: Displacive transformation involving a slight rotation of the cysteamine chains

and a shift in the stacking sequence, doubling the

-axis.

Implication: This transition occurs exactly at physiological temperature. Formulations stored

in warm climates (>30 °C) may undergo partial conversion, altering dissolution rates and

potentially compromising physical stability (caking/sintering).

Thermal Expansion
Detailed X-ray powder diffraction (XRPD) studies show anisotropic thermal expansion. The

-axis expands significantly more than

or

as the temperature approaches the transition point, reflecting the weakening of the inter-layer
forces.

Experimental Protocols
Single Crystal Growth
Growing high-quality single crystals of cysteamine HCl is challenging due to its high solubility

and hygroscopicity.

Protocol:

Solvent System: Use absolute ethanol or a methanol/ethanol (1:1) mix. Avoid water to

prevent deliquescence.

Saturation: Dissolve cysteamine HCl in warm ethanol (40 °C) until saturation.

Seeding: Filter the solution through a 0.22 µm PTFE filter into a silanized glass vial.
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Vapor Diffusion: Place the vial (uncapped) inside a larger jar containing diethyl ether

(antisolvent). Seal the outer jar tightly.

Incubation: Store at 4 °C in the dark. Ether diffusion will slowly lower solubility, yielding

colorless blocks within 48-72 hours.

Harvesting: Isolate crystals under dry nitrogen flow or cover immediately with Paratone oil to

prevent atmospheric water absorption.

Powder X-Ray Diffraction (PXRD) Setup
To distinguish Form I from Form III, precise temperature control is required.

Instrument: Diffractometer with Bragg-Brentano geometry (e.g., Bruker D8).

Source: Cu K

radiation (

).

Sample Prep: Grind sample in a glove box (<10% RH). Load into a sealed capillary or an

airtight sample holder with a Kapton window.

Scan Parameters: 2

range 5–50°; Step size 0.02°; 1 sec/step.

Diagnostic Peaks:

Form I: Distinct peaks at ~19.5° and ~24.2° 2

.

Form III: Appearance of new reflections at low angles and splitting of the main peaks due

to the lattice expansion.

Pharmaceutical Implications[1][6][7][8][9][10][11]
Hygroscopicity Management
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Cysteamine HCl is deliquescent. Above 35% Relative Humidity (RH), it absorbs water to form a

saturated solution (approx.[6][7][8] 47.5 mol%).[6][7]

Handling: All manufacturing must occur in humidity-controlled suites (<30% RH).

Packaging: Requires Alu/Alu blisters or glass bottles with molecular sieve desiccants.

Oxidation Control
The thiol group is prone to oxidation to cystamine (disulfide).

Mechanism: Accelerated by moisture (which increases molecular mobility in the solid state)

and trace metals.

Mitigation: Nitrogen purging during crystallization and packaging is mandatory. Chelation

agents (e.g., EDTA) are often added to liquid formulations but are ineffective in the solid

state; therefore, high crystal purity is essential.

Workflow for Stability Assessment
The following workflow outlines the critical path for verifying the solid-state integrity of

cysteamine HCl batches.

Raw Material
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PXRD @ 25°C
(Confirm Form I)

DSC Analysis
(Check Transition @ 37°C)

Hygroscopicity Test
(DVS Isotherm)

Pass/Fail
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Form I Pure
Tm > 67°C

Reject/Recrystallize
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High Water Content
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Figure 2: Quality Control workflow for solid-state characterization of Cysteamine HCl.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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